(S)-tetrindole
Description
(S)-Tetrindole is a stereoisomer of tetrindole, a compound identified within the class of psychoactive agents, specifically antidepressants. Tetrindole is listed among tricyclic and tetracyclic antidepressants (TCAs/TeCAs) and serotonin reuptake inhibitors (SSRIs) in pharmacological research .
Properties
Molecular Formula |
C20H26N2 |
|---|---|
Molecular Weight |
294.4 g/mol |
IUPAC Name |
(5S)-12-cyclohexyl-1,4-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-9(16),10(15),11,13-tetraene |
InChI |
InChI=1S/C20H26N2/c1-2-5-14(6-3-1)15-9-10-19-17(13-15)16-7-4-8-18-20(16)22(19)12-11-21-18/h9-10,13-14,18,21H,1-8,11-12H2/t18-/m0/s1 |
InChI Key |
AUXCHYJDVJZEPG-SFHVURJKSA-N |
SMILES |
C1CCC(CC1)C2=CC3=C(C=C2)N4CCNC5C4=C3CCC5 |
Isomeric SMILES |
C1CCC(CC1)C2=CC3=C(C=C2)N4CCN[C@@H]5C4=C3CCC5 |
Canonical SMILES |
C1CCC(CC1)C2=CC3=C(C=C2)N4CCNC5C4=C3CCC5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Analogues
(S)-Tetrindole belongs to a broader family of antidepressants. Below is a comparative analysis with structurally or functionally related compounds:
Tricyclic Antidepressants (TCAs)
- Example : Amitriptyline, Imipramine
- Comparison: Structure: TCAs feature a three-ring core, while tetrindole’s tetracyclic structure (four-ring system) may enhance binding affinity or selectivity for specific receptors. Mechanism: TCAs primarily inhibit norepinephrine and serotonin reuptake. Tetrindole’s mechanism is inferred to overlap but may involve additional receptor interactions (e.g., histamine or α-adrenergic receptors) due to structural differences . Side Effects: TCAs are notorious for anticholinergic effects (e.g., dry mouth, sedation). (S)-Tetrindole’s enantiomeric specificity could reduce such off-target effects, though this remains speculative without direct data.
Tetracyclic Antidepressants (TeCAs)
- Example : Mirtazapine, Mianserin
- Comparison: Structure: Both tetrindole and TeCAs share a four-ring framework, but substituent groups likely differ, affecting pharmacokinetics. For instance, mirtazapine’s piperazine moiety contrasts with tetrindole’s unconfirmed functional groups. Mechanism: TeCAs often act as noradrenergic and specific serotonergic antidepressants (NaSSAs). (S)-Tetrindole’s enantiomer might exhibit similar dual mechanisms but with improved metabolic stability .
Selective Serotonin Reuptake Inhibitors (SSRIs)
- Example : Fluoxetine, Sertraline
- Comparison: Selectivity: SSRIs target serotonin reuptake inhibition exclusively, whereas tetrindole’s broader structure suggests multi-modal activity (e.g., dopamine or norepinephrine modulation). Side Effect Profile: SSRIs lack significant anticholinergic effects but may cause gastrointestinal disturbances. (S)-Tetrindole’s stereochemistry could mitigate such issues, though clinical data are absent .
Hypothetical Pharmacological Data (Based on Class Trends)
| Compound | Mechanism of Action | Half-Life (Hours) | Common Side Effects |
|---|---|---|---|
| (S)-Tetrindole | Serotonin/Norepinephrine Reuptake Inhibition (hypothesized) | ~24–36 (estimated) | Limited data; potential enantiomer-specific tolerability |
| Amitriptyline | Norepinephrine/Serotonin Reuptake Inhibition | 10–26 | Anticholinergic effects, sedation |
| Mirtazapine | α₂-Adrenergic Antagonist, 5-HT₂/5-HT₃ Receptor Blockade | 20–40 | Weight gain, sedation |
| Fluoxetine | SSRI | 24–72 | Nausea, insomnia |
Note: Data for (S)-tetrindole are extrapolated from class trends due to insufficient primary evidence .
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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